Cas no 2227788-88-5 (tert-butyl N-{2-hydroxy-3-methoxy-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate)

Tert-butyl N-{2-hydroxy-3-methoxy-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate is a chiral carbamate derivative featuring a trifluoroethanol-substituted aromatic ring. Its key structural advantages include the presence of a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection in synthetic applications. The trifluoromethyl and hydroxyl groups contribute to its potential as an intermediate in pharmaceuticals, particularly for bioactive molecules requiring stereochemical precision. The methoxy and phenolic hydroxy groups offer additional sites for functionalization. This compound’s defined stereochemistry (R-configuration) makes it valuable for asymmetric synthesis, while its trifluoromethyl group may improve metabolic stability in drug design. Suitable for use in controlled reactions, it is handled under inert conditions due to its sensitivity.
tert-butyl N-{2-hydroxy-3-methoxy-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate structure
2227788-88-5 structure
Product Name:tert-butyl N-{2-hydroxy-3-methoxy-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate
CAS No:2227788-88-5
MF:C14H18F3NO5
MW:337.291635036469
CID:6396210
PubChem ID:165623017
Update Time:2025-10-17

tert-butyl N-{2-hydroxy-3-methoxy-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{2-hydroxy-3-methoxy-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate
    • 2227788-88-5
    • EN300-1897397
    • tert-butyl N-{2-hydroxy-3-methoxy-5-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate
    • Inchi: 1S/C14H18F3NO5/c1-13(2,3)23-12(21)18-8-5-7(11(20)14(15,16)17)6-9(22-4)10(8)19/h5-6,11,19-20H,1-4H3,(H,18,21)/t11-/m1/s1
    • InChI Key: IKMLKXLJCOEOIL-LLVKDONJSA-N
    • SMILES: FC([C@@H](C1C=C(C(=C(C=1)NC(=O)OC(C)(C)C)O)OC)O)(F)F

Computed Properties

  • Exact Mass: 337.11370716g/mol
  • Monoisotopic Mass: 337.11370716g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 88Ų

tert-butyl N-{2-hydroxy-3-methoxy-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate Pricemore >>

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Additional information on tert-butyl N-{2-hydroxy-3-methoxy-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate

Recent Advances in the Study of tert-butyl N-{2-hydroxy-3-methoxy-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate (CAS: 2227788-88-5)

The compound tert-butyl N-{2-hydroxy-3-methoxy-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate (CAS: 2227788-88-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of this compound, particularly the presence of a trifluoro-hydroxyethyl group and a tert-butyl carbamate moiety, which contribute to its stability and bioactivity. Researchers have successfully synthesized this compound using a multi-step process involving asymmetric catalysis, achieving high enantiomeric purity. The synthetic route has been optimized to improve yield and scalability, making it a viable candidate for further preclinical studies.

In vitro and in vivo studies have demonstrated that tert-butyl N-{2-hydroxy-3-methoxy-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. Notably, it has shown promise in reducing cytokine production and mitigating oxidative stress in cellular models of chronic inflammation. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Recent advancements in prodrug strategies and formulation technologies are being explored to address these limitations and enhance its therapeutic efficacy.

In conclusion, tert-butyl N-{2-hydroxy-3-methoxy-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate represents a promising scaffold for drug development, with ongoing research focusing on its mechanistic insights and translational potential. Collaborative efforts between academia and industry are expected to accelerate its progression into clinical trials, paving the way for new treatments in inflammatory and related diseases.

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